Cas no 2172095-58-6 (tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate)

• Product Name: tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate
• CAS No: 2172095-58-6
• MF: C₁₂H₂₄FNO₄S
• MW: 297.386666297913
• CID: 5975034
• PubChem ID: 165565859
• Update Time: 2025-06-11

tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate
• tert-butyl N-[2-tert-butyl-3-(fluorosulfonyl)propyl]carbamate
• EN300-1577389
• 2172095-58-6

• Inchi： 1S/C12H24FNO4S/c1-11(2,3)9(8-19(13,16)17)7-14-10(15)18-12(4,5)6/h9H,7-8H2,1-6H3,(H,14,15)
• InChI Key： YDDDVFXGKFZCNX-UHFFFAOYSA-N
• SMILES： S(CC(CNC(=O)OC(C)(C)C)C(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 297.14100758g/mol
• Monoisotopic Mass: 297.14100758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate

Introduction to Tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate (CAS No. 2172095-58-6)

Tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate, a compound with the chemical identifier CAS No. 2172095-58-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of multiple substituents, including tert-butyl and fluorosulfonyl groups, imparts distinct characteristics that make it a valuable candidate for various applications, particularly in drug development and synthetic chemistry.

The molecular structure of Tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate is characterized by its highly functionalized backbone. The combination of a tert-butyl group at the N-position and a fluorosulfonyl group at the propyl chain's third carbon position creates a molecule with enhanced reactivity and stability. This dual functionality is particularly advantageous in medicinal chemistry, where such properties are often sought after for their ability to modulate biological targets effectively.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into molecular structures can lead to increased metabolic stability, improved binding affinity, and enhanced bioavailability. The fluorosulfonyl group in Tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate leverages these benefits, making it an attractive scaffold for the design of novel therapeutic agents.

The tert-butyl group, on the other hand, serves multiple purposes in this compound. It acts as a steric shield, protecting the reactive sites from unwanted side reactions and enhancing the compound's selectivity. Additionally, the tert-butyl group can influence the solubility and pharmacokinetic behavior of the molecule, making it more suitable for formulation into various drug delivery systems.

Recent studies have highlighted the potential of Tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate as an intermediate in the synthesis of bioactive molecules. Its unique structural features make it a versatile building block for constructing more complex pharmacophores. Researchers have demonstrated its utility in generating derivatives with improved pharmacological profiles, including enhanced potency and reduced toxicity.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. The presence of both an amide bond and a fluorosulfonyl group provides multiple points of modification, allowing chemists to tailor its properties for specific applications. This flexibility has led to its use in the development of novel catalysts and ligands that can facilitate complex synthetic transformations.

In addition to its synthetic utility, Tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets in a selective manner has been explored in models of various diseases. While further research is needed to fully elucidate its therapeutic potential, preliminary findings suggest that it may have applications in areas such as oncology and anti-inflammatory therapy.

The synthesis of this compound involves multiple steps that highlight the ingenuity of modern synthetic methodologies. The introduction of the fluorosulfonyl group requires careful control over reaction conditions to ensure high yield and purity. Similarly, the installation of the tert-butyl group necessitates precise manipulation to avoid unwanted byproducts. These challenges underscore the skill required to produce such advanced chemical entities.

The growing body of literature on fluorinated carbamates underscores their importance in contemporary drug discovery. Tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate exemplifies how these compounds can be harnessed to create innovative therapeutic solutions. By leveraging their unique structural features, researchers continue to push the boundaries of what is possible in medicinal chemistry.

In conclusion, Tert-butyl N-2-tert-butyl-3-(fluorosulfonyl)propylcarbamate (CAS No. 2172095-58-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its combination of structural features and reactivity makes it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of its properties continues to grow, so too will its applications in advancing human health.